Cas no 1502511-20-7 (2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 1502511-20-7
• MF: C₇H₁₀F₃N₃O
• MW: 209.169011592865
• CID: 6491683
• PubChem ID: 83439698
• Update Time: 2025-07-20

2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol
• 2-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-ol
• EN300-1929706
• 1502511-20-7

• Inchi： 1S/C7H10F3N3O/c1-13-5(4(11)3-14)2-6(12-13)7(8,9)10/h2,4,14H,3,11H2,1H3
• InChI Key： GJZLPNXZCVDIOW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CO)N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 209.07759644g/mol
• Monoisotopic Mass: 209.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol

Comprehensive Overview of 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 1502511-20-7)

The compound 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 1502511-20-7) is a specialized organic molecule with a unique structure combining a pyrazole ring, a trifluoromethyl group, and an amino alcohol moiety. This combination of functional groups makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the biological activity and metabolic stability of compounds, a feature highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds has surged due to their applications in medicinal chemistry. Researchers are increasingly focusing on molecules like 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol to develop new therapeutics for diseases such as cancer, inflammation, and central nervous system disorders. The pyrazole ring in its structure is a common pharmacophore found in many FDA-approved drugs, further highlighting its potential.

The synthesis of CAS No. 1502511-20-7 involves multi-step organic reactions, often starting from readily available precursors. Key steps may include the formation of the pyrazole core, followed by the introduction of the trifluoromethyl group and subsequent functionalization to achieve the final product. Advanced techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm the purity and structure of the compound.

From an industrial perspective, 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol is gaining attention for its role in the development of novel agrochemicals. The trifluoromethylpyrazole moiety is known to impart herbicidal and insecticidal properties, making it a key building block for next-generation crop protection agents. This aligns with the growing global emphasis on sustainable agriculture and the need for environmentally friendly pesticides.

One of the most frequently asked questions about CAS No. 1502511-20-7 is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Its stability is generally good under standard storage conditions, though prolonged exposure to light or moisture should be avoided to prevent degradation.

Another area of interest is the potential of 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol in material science. The amino alcohol functionality can serve as a ligand in catalytic systems or as a monomer in polymer synthesis. This versatility opens up possibilities for its use in coatings, adhesives, and other advanced materials, catering to industries ranging from electronics to automotive.

Environmental and safety considerations are also critical when working with CAS No. 1502511-20-7. While the compound is not classified as hazardous under current regulations, proper handling procedures should always be followed. This includes the use of personal protective equipment (PPE) and adherence to guidelines for chemical waste disposal. These precautions are in line with the broader trend toward greener chemistry practices.

In summary, 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-ol (CAS No. 1502511-20-7) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, particularly the trifluoromethylpyrazole and amino alcohol groups, make it a valuable asset in pharmaceutical, agrochemical, and material science research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges.